Cas no 88806-98-8 (methyl (2S)-2-amino-3-sulfanylpropanoate)

• Product Name: methyl (2S)-2-amino-3-sulfanylpropanoate
• CAS No: 88806-98-8
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD19203230
• CID: 621221
• PubChem ID: 443999
• Update Time: 2025-06-14

methyl (2S)-2-amino-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• D-Cysteine, methyl ester
• Methyl L-cysteinate
• methyl (2S)-2-amino-3-sulfanylpropanoate
• methyl D-cysteinate
• AKOS006339864
• SCHEMBL1681698
• C4H9NO2S
• d-cysteinemethylester
• (s)-cysteine methyl ester
• (R)-methyl 2-amino-3-mercaptopropanoate
• BS-29727
• CS-D0363
• D-Cysteine methyl ester (H-D-Cys-OMe)
• MCYHPZGUONZRGO-GSVOUGTGSA-N
• D-CYSTEINE,METHYL ESTER
• MFCD19203230
• d-cysteine methyl ester
• 88806-98-8
• FD3055
• HY-33319
• EN300-2995131

• MDL： MFCD19203230
• Inchi： 1S/C4H9NO2S/c1-7-4(6)3(5)2-8/h3,8H,2,5H2,1H3/t3-/m1/s1
• InChI Key： MCYHPZGUONZRGO-GSVOUGTGSA-N
• SMILES： SC[C@H](C(=O)OC)N

Computed Properties

• Exact Mass: 135.03539970g/mol
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-sulfanylpropanoate

Comprehensive Overview of Methyl (2S)-2-amino-3-sulfanylpropanoate (CAS No. 88806-98-8): Properties, Applications, and Innovations

Methyl (2S)-2-amino-3-sulfanylpropanoate, identified by its CAS No. 88806-98-8, is a specialized chiral compound widely recognized in pharmaceutical and biochemical research. This ester derivative of cysteine features a thiol group (-SH) and an amino group (-NH2), making it a versatile building block for peptide synthesis and enzyme studies. Its stereospecific (S)-configuration enhances its utility in asymmetric synthesis, aligning with the growing demand for enantiomerically pure compounds in drug development.

In recent years, the compound has garnered attention due to its role in green chemistry and sustainable synthesis. Researchers are exploring its potential as a biocatalyst or ligand in metal-free reactions, addressing environmental concerns tied to traditional chemical processes. The rise of AI-driven drug discovery has also amplified interest in methyl (2S)-2-amino-3-sulfanylpropanoate, as computational models frequently highlight its reactivity in peptide coupling and post-translational modifications.

The compound’s solubility in polar solvents and stability under controlled conditions make it a preferred choice for proteomics research. Its applications extend to the development of nutraceuticals and cosmeceuticals, where its antioxidant properties are leveraged to combat oxidative stress. Notably, its low toxicity profile aligns with the global shift toward safer bioactive ingredients, a topic frequently searched in PubMed and Google Scholar.

From an industrial perspective, CAS No. 88806-98-8 is pivotal in optimizing large-scale peptide production. Innovations in continuous flow chemistry have further streamlined its synthesis, reducing waste and energy consumption—a key focus in ESG (Environmental, Social, and Governance) metrics. These advancements resonate with trending queries like “sustainable amino acid derivatives” and “green peptide synthesis”.

Quality control of methyl (2S)-2-amino-3-sulfanylpropanoate relies on advanced analytical techniques such as HPLC and mass spectrometry, ensuring compliance with pharmacopeial standards. Its chiral purity (>98% ee) is critical for regulatory approvals, particularly in FDA- and EMA-regulated markets. This emphasis on purity aligns with frequent user searches like “chiral compound analysis” and “GMP-grade amino acids”.

Future research directions include exploring its nanocarrier applications for targeted drug delivery, a hotspot in nanomedicine forums. As the scientific community prioritizes precision medicine, the demand for high-purity methyl (2S)-2-amino-3-sulfanylpropanoate is projected to grow, reinforcing its status as a cornerstone in modern bioorganic chemistry.